2-{[(4-methoxyphenyl)sulfonyl]anilino}-N-phenylacetamide

• IUPAC Name: 2-(N-(4-methoxyphenyl)sulfonylanilino)-N-phenylacetamide
• InChI: InChI=1S/C21H20N2O4S/c1-27-19-12-14-20(15-13-19)28(25,26)23(18-10-6-3-7-11-18)16-21(24)22-17-8-4-2-5-9-17/h2-15H,16H2,1H3,(H,22,24)
• InChI Key: BXLUNGFAJNSHSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

“2-{[(4-methoxyphenyl)sulfonyl]anilino}-N-phenylacetamide” is a chemical compound with the CAS RN®: 339013-40-0. It is manufactured by MATRIX SCIENTIFIC. This compound is used for testing and research purposes only.

Synthesis Analysis

The synthesis of “this compound” and similar compounds involves various chemical techniques. A series of N-phenylacetamide sulphonamides were synthesized, and in this series, N-[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]acetamide exhibited good analgesic activity.

Molecular Structure Analysis

The molecular structure of “this compound” is based on molecular interactions in terms of molecular structure with triggered functional groups or the specific physicochemical properties.

Chemical Reactions Analysis

The chemical reactivity of “this compound” enables reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Mechanism of Action

Target of Action

Similar compounds have been found to targetMacrophage metalloelastase . This enzyme plays a crucial role in the breakdown of extracellular matrix proteins, and its dysregulation can lead to various pathological conditions.

Biochemical Pathways

Given its potential target, it may influence pathways related toextracellular matrix degradation and inflammatory response .

Pharmacokinetics

The metabolism and excretion of these compounds can vary, affecting their bioavailability .

Result of Action

If it acts as an inhibitor of macrophage metalloelastase, it could potentially reduce extracellular matrix degradation and modulate inflammatory responses .

Advantages and Limitations for Lab Experiments

The main advantage of using 2-{[(4-methoxyphenyl)sulfonyl]anilino}-N-phenylacetamide in laboratory experiments is that it is a relatively inexpensive and easily synthesized compound. It is also relatively non-toxic and is not known to have any adverse effects on human health. However, this compound is not very stable and must be stored at low temperatures to prevent degradation.

Future Directions

The future potential applications of 2-{[(4-methoxyphenyl)sulfonyl]anilino}-N-phenylacetamide are still being explored. One potential application is in drug development, as it could be used to study the activity of cytochrome P450 enzymes and other enzymes involved in drug metabolism. It could also be used to study the activity of certain receptors, such as the muscarinic acetylcholine receptor. Additionally, this compound could be used to study the effects of certain drugs on the body and to identify potential drug targets. Finally, this compound could be used to study the effects of environmental pollutants on the body, as it has been found to have a wide range of biochemical and physiological effects.

Synthesis Methods

2-{[(4-methoxyphenyl)sulfonyl]anilino}-N-phenylacetamide is synthesized through a multi-step process. The first step involves the reaction of aniline with 4-methoxybenzoyl chloride in the presence of a base such as sodium carbonate. This reaction produces 4-methoxybenzamide. This is then reacted with thionyl chloride to produce 4-methoxybenzoyl chloride, which is then reacted with aniline to produce this compound.

Scientific Research Applications

2-{[(4-methoxyphenyl)sulfonyl]anilino}-N-phenylacetamide has been used in a variety of scientific research applications, including drug metabolism studies and enzyme inhibition studies. It has been used to study the activity of cytochrome P450 enzymes, which are responsible for metabolizing drugs in the body. It has also been used to study the activity of other enzymes, such as cytochrome c oxidase and NADH dehydrogenase.